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Compound of Interest

Compound Name: Shikimin

Cat. No.: B1209215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The reliance on shikimic acid, traditionally sourced from Chinese star anise (Illicium verum), for

the synthesis of the neuraminidase inhibitor oseltamivir (Tamiflu®) has prompted extensive

research into alternative precursors to ensure a stable and cost-effective supply chain. This

guide provides an objective comparison of several promising alternative synthetic routes,

supported by experimental data, to inform strategic decisions in drug development and

manufacturing.

Performance Comparison of Oseltamivir Synthetic
Routes
The following table summarizes key quantitative data for various synthetic pathways to

oseltamivir, starting from alternative precursors. This allows for a direct comparison of their

efficiency in terms of overall yield and the total number of synthetic steps.
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Starting
Material(s)

Key Synthetic
Strategy

Overall Yield
(%)

Number of
Steps

Key
Advantages

Pyridine

Asymmetric

Diels-Alder

Reaction

(Fukuyama

Synthesis)

~22%[1] ~14

Readily available

and inexpensive

starting material.

[1]

Butadiene &

Acrylic Acid

Asymmetric

Diels-Alder

Reaction (Corey

Synthesis)

~30%[2][3] ~12

Inexpensive and

abundant starting

materials; avoids

azide reagents.

[2]

Ethyl Benzoate

Chemoenzymatic

(Dioxygenase-

mediated

dihydroxylation)

Formal synthesis ~10

Utilizes

enzymatic steps

for high

stereoselectivity.

[4]

D-Mannose

Intramolecular

Horner-

Wadsworth-

Emmons

Reaction

Not explicitly

stated
~11

Abundant and

inexpensive

chiral pool

starting material.

[5][6]

Diethyl D-

Tartrate

Azide-Free

(Asymmetric

aza-Henry &

Domino

Reaction)

Not explicitly

stated
~11

Avoids the use of

potentially

explosive azide

reagents.[2][7]

(-)-Quinic Acid

Similar to

Shikimic Acid

route

Lower than

shikimic acid

route

More than

shikimic acid

route

A natural product

alternative,

though less

efficient.[8]

Synthetic Pathways and Experimental Workflows
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The following diagrams illustrate the logical flow of the key transformations for each of the

major alternative synthetic routes to oseltamivir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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